Cas no 1049763-16-7 (4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide)

• Product Name: 4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide
• CAS No: 1049763-16-7
• MF: C₁₄H₁₃BrN₂OS
• MW: 337.234821081162
• CID: 3038278
• PubChem ID: 16495431
• Update Time: 2025-08-04

4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine, HBr
• 4-(4-METHOXYNAPHTHALEN-1-YL)-1,3-THIAZOL-2-AMINE HYDROBROMIDE
• EN300-6503466
• 4-(4-methoxy-1-naphthyl)-1,3-thiazol-2-ylamine hydrobromide
• SB83306
• 1049763-16-7
• AKOS001476267
• CS-0302936
• 4-(4-methoxynaphthalen-1-yl)-1,3-thiazol-2-amine;hydrobromide
• 4-(4-Methoxynaphthalen-1-yl)thiazol-2(3h)-imine hydrobromide
• 4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide

• Inchi： 1S/C14H12N2OS.BrH/c1-17-13-7-6-10(12-8-18-14(15)16-12)9-4-2-3-5-11(9)13;/h2-8H,1H3,(H2,15,16);1H
• InChI Key： HNNCQPVSWRGZIC-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(=C1)C1C=CC(=C2C=CC=CC2=1)OC

Computed Properties

• Exact Mass: 335.99320Da
• Monoisotopic Mass: 335.99320Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų

4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide

Introduction to 4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide (CAS No. 1049763-16-7) and Its Emerging Applications in Chemical Biology

4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide, identified by the chemical abstracts service number 1049763-16-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the thiazole class of molecules, which are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a 4-methoxy-1-naphthyl substituent in its structure introduces additional complexity, enhancing its interactability with biological targets and making it a promising candidate for further investigation.

The thiazole ring in 4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide serves as a key pharmacophore, contributing to its stability and reactivity in biological systems. Thiazole derivatives have been extensively studied for their ability to modulate enzyme activity and interfere with metabolic pathways, making them valuable in drug discovery. The hydrobromide salt form of this compound improves its solubility in aqueous solutions, facilitating its use in biochemical assays and pharmaceutical formulations.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity of 4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide to various protein targets. Studies suggest that this compound may interact with enzymes involved in signal transduction and cell proliferation, potentially making it effective against diseases such as cancer and neurodegenerative disorders. The 4-methoxy-1-naphthyl moiety further enhances its binding potential by providing multiple hydrogen bonding opportunities and hydrophobic interactions with biological macromolecules.

In vitro experiments have demonstrated the inhibitory effects of 4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide on several key enzymes associated with inflammation and oxidative stress. For instance, preliminary data indicate that it may suppress the activity of lipoxygenase and cyclooxygenase, two enzymes crucial in the production of pro-inflammatory mediators. Additionally, its ability to scavenge reactive oxygen species has been observed in cell culture models, suggesting a protective effect against oxidative damage.

The integration of 4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide into drug development pipelines has been accelerated by the growing interest in hybrid molecules that combine structural features from different chemical classes. The combination of a thiazole core with an aromatic naphthyl group creates a versatile scaffold that can be further modified to optimize pharmacokinetic properties and target specificity. This approach aligns with the current trend toward personalized medicine, where compounds are tailored to individual patient needs based on genetic and biochemical profiles.

Investigations into the mechanism of action of 4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide have revealed intriguing insights into its interaction with cellular pathways. One notable finding is its ability to modulate the activity of kinases involved in cell cycle regulation. By inhibiting specific kinases, this compound may disrupt aberrant signaling cascades that contribute to tumor growth and progression. Furthermore, its effects on microtubule dynamics have been explored, suggesting potential applications in chemotherapy regimens targeting cancer cells.

The synthesis of 4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide has been refined through multi-step organic reactions that ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system efficiently. These methods not only improve scalability but also allow for easy modifications to the molecular structure, enabling rapid screening of analogs with enhanced biological activity.

As research continues to uncover new therapeutic applications for 4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. Such partnerships facilitate the translation of laboratory findings into clinical trials, where the safety and efficacy of this compound can be rigorously evaluated. The growing body of evidence supporting its potential as a therapeutic agent makes it a compelling candidate for further development.

The future direction of studies on 4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide includes exploring its role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that its ability to cross the blood-brain barrier may make it an effective treatment for neurodegenerative conditions characterized by oxidative stress and inflammation. Additionally, investigations into its antimicrobial properties are underway, with the aim of developing novel antibiotics against drug-resistant pathogens.

In conclusion,4-(4-Methoxy-1-naphthyl)-1,3-thiazol-2-ylamine Hydrobromide (CAS No. 1049763-16-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, combined with recent advancements in synthetic chemistry and drug discovery technologies, position it as a valuable asset in the quest for novel treatments across multiple disease areas. As research progresses, this molecule is likely to play an increasingly important role in addressing unmet medical needs.